Cas no 2138284-32-7 (Sodium 4-bromoisoquinoline-5-sulfinate)

• Product Name: Sodium 4-bromoisoquinoline-5-sulfinate
• CAS No: 2138284-32-7
• MF: C₉H₅BrNNaO₂S
• MW: 294.100270986557
• CID: 6099697
• PubChem ID: 165875079
• Update Time: 2024-01-04

Sodium 4-bromoisoquinoline-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-bromoisoquinoline-5-sulfinate
• EN300-723972
• 2138284-32-7
• Sodium 4-bromoisoquinoline-5-sulfinate

• Inchi： 1S/C9H6BrNO2S.Na/c10-7-5-11-4-6-2-1-3-8(9(6)7)14(12)13;/h1-5H,(H,12,13);/q;+1/p-1
• InChI Key： XFDSVGJFPYIGPN-UHFFFAOYSA-M
• SMILES： BrC1=CN=CC2C=CC=C(C=21)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 292.91221g/mol
• Monoisotopic Mass: 292.91221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų